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Abstract

This document provides a comprehensive technical overview of Bolasterone (7a,170-
dimethyltestosterone), an anabolic-androgenic steroid (AAS). It details its legal classification as
a controlled substance, explores its chemical properties, and presents available data on its
biological activity. This guide includes detailed experimental protocols for the synthesis of
related compounds and for the assessment of anabolic and androgenic effects. Furthermore, it
visualizes the androgen receptor signaling pathway and a typical experimental workflow for
metabolism studies to provide a deeper understanding of its mechanism of action and
metabolic fate.

Chemical and Legal Classification

Bolasterone is a synthetic derivative of testosterone.[1] Chemically, it is 7a,17a-
dimethyltestosterone, a modification that increases its oral bioavailability.[2]

In the United States, Bolasterone is classified as a Schedule 11l controlled substance under
the Anabolic Steroids Control Act. This classification indicates that it has a potential for abuse
and may lead to moderate or low physical dependence or high psychological dependence.
Substances in this schedule have a currently accepted medical use in treatment in the United
States, though Bolasterone's primary use has been in veterinary medicine.[2]
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Table 1: Chemical Identifiers for Bolasterone

Identifier Value

(7"R,8R,9S,10R,13S,14S,17S)-17-hydroxy-
7,10,13,17-tetramethyl-

IUPAC Name
1,2,6,7,8,9,11,12,14,15,16-
decahydrocyclopenta[a]phenanthren-3-one
CAS Number 1605-89-6
Molecular Formula C21H3202
Molecular Weight 316.48 g/mol
7a,170-Dimethyltestosterone, Myagen,
Synonyms

Methosarb

Anabolic and Androgenic Activity

The biological effects of Bolasterone, like other AAS, are mediated through the androgen
receptor. The relative anabolic (muscle-building) and androgenic (masculinizing) effects are key
parameters in assessing these compounds. While often cited as having a "low to moderate"
anabolic-to-androgenic ratio, specific quantitative data is limited in recent literature.[2] A 1963
study in the Journal of Endocrinology provides a direct comparison of the myotrophic (anabolic)
and androgenic activities of Bolasterone (referred to as 7:17-dimethyltestosterone) relative to
methyltestosterone.

Table 2: Comparative Anabolic and Androgenic Activity of Bolasterone

Anabolic Activity Androgenic Anabolic/Androgen
Compound ] o . .
(Myotrophic) Activity ic Ratio
Methyltestosterone 1.0 (Reference) 1.0 (Reference) 1.0
Bolasterone 6.6 2.9 2.28

Data adapted from Arnold A, Potts GO, Beyler AL. J Endocrinol. 1963 Dec;28:87-92.[3]
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Experimental Protocols
Synthesis of 7a,17a-Dimethyltestosterone (Bolasterone)

This protocol is based on established methods for the synthesis of 7-methyl steroids and
should be performed by qualified chemists in a controlled laboratory setting.

Objective: To synthesize 7a,17a-dimethyltestosterone from a suitable steroid precursor.

Materials:

17a-methyltestosterone

Reagents for Grignard reaction (e.g., methylmagnesium bromide)

Reagents for oxidation (e.g., pyridinium chlorochromate)

Reagents for 7a-methylation (e.g., methyl lithium and cuprous iodide)

Anhydrous solvents (e.g., diethyl ether, tetrahydrofuran)

Chromatography supplies (e.g., silica gel)

Methodology:

Protection of the 3-keto group: The 3-keto group of 17a-methyltestosterone is protected, for
example, by forming a ketal.

« Introduction of the 7-keto group: The protected steroid is oxidized to introduce a keto group
at the C7 position.

e 7a-methylation: A methyl group is introduced at the 7a position via a conjugate addition
reaction using a Gilman reagent (lithium dimethylcuprate), which is prepared from methyl
lithium and cuprous iodide.

» Deprotection: The protecting group at the 3-position is removed to regenerate the 3-keto
group.
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« Purification: The final product, Bolasterone, is purified using techniques such as column
chromatography and recrystallization.

Hershberger Assay for Anabolic and Androgenic Activity

This is a standardized in vivo assay to determine the anabolic and androgenic properties of a
substance.

Objective: To quantify the anabolic and androgenic effects of Bolasterone in a rodent model.

Materials:

Immature, castrated male rats

Bolasterone

Vehicle for administration (e.g., corn oil)

Surgical equipment for castration

Analytical balance

Methodology:

o Animal Preparation: Pre-pubertal male rats are castrated and allowed to recover. This
eliminates the endogenous source of androgens.

e Dosing: The castrated rats are divided into groups and administered daily doses of
Bolasterone (or a vehicle control) for a specified period, typically 7-10 days.

o Necropsy and Tissue Collection: At the end of the treatment period, the animals are
euthanized, and specific tissues are carefully dissected and weighed.

o Anabolic (Myotrophic) Indicator: Levator ani muscle.

o Androgenic Indicators: Ventral prostate and seminal vesicles.

» Data Analysis: The weights of the levator ani muscle (anabolic effect) and the ventral
prostate and seminal vesicles (androgenic effect) are compared between the treated and

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/product/b1667360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

control groups. The anabolic-to-androgenic ratio is calculated from these data.

Visualizations
Androgen Receptor Signaling Pathway

Click to download full resolution via product page

Caption: Generalized signaling pathway for anabolic-androgenic steroids like Bolasterone.

Experimental Workflow for Metabolism Studies
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Caption: A typical experimental workflow for in vitro and in vivo metabolism studies of
Bolasterone.

Conclusion

Bolasterone is a potent, orally active anabolic-androgenic steroid that is regulated as a
Schedule IIl controlled substance in the United States. Its chemical modifications contribute to
its activity and metabolic profile. The established experimental protocols, such as the
Hershberger assay, are crucial for quantifying its distinct anabolic and androgenic effects.
Understanding its mechanism of action through the androgen receptor signaling pathway and
its metabolic fate is essential for researchers and professionals in the fields of endocrinology,
pharmacology, and drug development. The information presented in this guide provides a
foundational technical understanding of Bolasterone for these expert audiences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Bolasterone - Wikipedia [en.wikipedia.org]

3. THE RATIO OF ANABOLIC TO ANDROGENIC ACTIVITY OF 7:17-
DIMETHYLTESTOSTERONE, OXYMESTERONE, MESTANOLONE AND
FLUOXYMESTERONE - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Bolasterone: A Technical Whitepaper on its
Classification as a Controlled Substance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667360#bolasterone-s-classification-as-a-
controlled-substance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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